Cas no 21796-15-6 (7-Hydroxy-6-methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one)

• Product Name: 7-Hydroxy-6-methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one
• CAS No: 21796-15-6
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 274323
• PubChem ID: 89048
• Update Time: 2025-05-19

7-Hydroxy-6-methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxy-6-methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one
• 1(2H)-Isoquinolinone, 3,4-dihydro-7-hydroxy-6-methoxy-2-methyl-
• 3,4-Dihydro-2-methyl-6-methoxy-7-hydroxyisoquinoline-1(2H)-one
• 3,4-Dihydro-7-hydroxy-6-methoxy-2-methyl-1(2H)-isoquinolinone
• Thalifolin
• 7-hydroxy-6-methoxy-2-methyl-3,4-dihydroisoquinolin-1-one
• Thalifoline
• 7-Hydroxy-6-methoxy-2-methyl-3,4-dihydro-2H-isochinolin-1-on
• 7-hydroxy-6-methoxy-2-methyl-3,4-dihydro-2H-isoquinolin-1-one
• Isocarbostyril,3,4-dihydro-7-hydroxy-6-methoxy-2-methyl
• DTXSID90176208
• AKOS022189841
• 21796-15-6
• FS-7677
• CS-0144134
• 7-Hydroxy-6-methoxy-2-methyl-3,4-dihydro-1(2H)-isoquinolinone #
• HY-N8420
• 7-hydroxy-6-methoxy-2-methyl-3, 4-dihydroisoquinolin-1-one
• Isoquinolin-1-one, 7-hydroxy-6-methoxy-2-methyl-3,4-dihydro-Isoquinolin-1-one
• Q27135871
• Isocarbostyril, 3,4-dihydro-7-hydroxy-6-methoxy-2-methyl-
• CHEMBL1813177
• WPKMGEQXTYQXGI-UHFFFAOYSA-N
• BDBM50349828
• CHEBI:67409
• DA-68134

• Inchi： 1S/C11H13NO3/c1-12-4-3-7-5-10(15-2)9(13)6-8(7)11(12)14/h5-6,13H,3-4H2,1-2H3
• InChI Key： WPKMGEQXTYQXGI-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=CC=2CCN1C)OC)O

Computed Properties

• Exact Mass: 207.09000
• Monoisotopic Mass: 207.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2
• XLogP3: 1

Experimental Properties

• Color/Form: Powder
• Density: 1.246
• Boiling Point: 432.1°Cat760mmHg
• Flash Point: 215.1°C
• Refractive Index: 1.58
• PSA: 49.77000
• LogP: 0.96680

7-Hydroxy-6-methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 7-Hydroxy-6-methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one

7-Hydroxy-6-methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one (CAS No. 21796-15-6): A Comprehensive Overview

7-Hydroxy-6-methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one, identified by its CAS number 21796-15-6, is a significant compound in the field of pharmaceutical chemistry and natural product research. This heterocyclic molecule belongs to the dihydroisoquinoline class, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The structural features of this compound, including its hydroxyl, methoxy, and methyl substituents, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 7-Hydroxy-6-methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one have been extensively studied in academic and industrial settings. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its pharmacological potential in preclinical and clinical studies. The compound's molecular framework is reminiscent of several bioactive natural products, suggesting a possible role in drug discovery and development.

In the realm of medicinal chemistry, the dihydroisoquinoline scaffold is well-known for its involvement in various pharmacological pathways. The presence of a hydroxyl group at the 7-position and a methoxy group at the 6-position enhances the compound's reactivity and interaction with biological targets. This structural motif has been implicated in the modulation of neurotransmitter systems, making it a promising candidate for investigating neurological disorders.

Recent research has highlighted the potential of 7-Hydroxy-6-methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one as a precursor or analog in the development of novel therapeutics. Studies have demonstrated its ability to interact with specific enzymes and receptors, suggesting applications in areas such as pain management, neuroprotection, and anti-inflammatory treatments. The compound's ability to cross the blood-brain barrier also makes it an attractive candidate for central nervous system (CNS) drug development.

The pharmacokinetic profile of 7-Hydroxy-6-methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one is another critical aspect that has been examined. Its solubility, stability, and metabolic pathways are essential factors that determine its bioavailability and therapeutic efficacy. Advanced computational methods have been employed to predict these properties, aiding in the optimization of drug-like characteristics.

The role of natural products in inspiration for synthetic chemistry cannot be overstated. Many pharmacologically active compounds are derived from or inspired by natural products found in plants and microorganisms. 7-Hydroxy-6-methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one exemplifies this trend, as it shares structural similarities with several bioactive molecules isolated from natural sources. This underscores the importance of natural product chemistry in driving innovation in drug discovery.

The future prospects of 7-Hydroxy-6-methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one are promising, with ongoing research aimed at elucidating its mechanism of action and identifying new therapeutic applications. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide. As our understanding of complex biological systems continues to grow, compounds like this will play an increasingly vital role in addressing unmet medical needs.

In conclusion, 7-Hydroxy-6-methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one (CAS No. 21796-15-6) represents a significant compound with potential applications across multiple therapeutic areas. Its unique structural features and biological activities make it a valuable asset in pharmaceutical research. Continued investigation into its properties and mechanisms will likely yield novel insights and therapeutic opportunities.